1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(pyrazin-2-yl)azetidine-3-carboxamide

• IUPAC Name: N-pyrazin-2-yl-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• InChI: InChI=1S/C14H13N9O/c24-14(21-11-4-15-1-2-17-11)10-5-22(6-10)12-3-13(19-8-18-12)23-9-16-7-20-23/h1-4,7-10H,5-6H2,(H,17,21,24)
• InChI Key: QLCXUGYTRISZIJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC(=C2)N3C=NC=N3)C(=O)NC4=NC=CN=C4
• Molecular Formula: C14H13N9O
• Molecular Weight: 323.31 g/mol

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(pyrazin-2-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C14H13N9O and its molecular weight is 323.32. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(pyrazin-2-yl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(pyrazin-2-yl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

A novel series of pyrazolopyrimidine derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds demonstrated potential cytotoxic effects against cancer cell lines, indicating their potential in cancer therapy research (Rahmouni et al., 2016).

Antiviral and Antimicrobial Activities

Compounds incorporating the pyrazolopyrimidine structure were tested for their antiviral activities against influenza A virus (H5N1), showing significant antiviral properties. This highlights the potential of these compounds in the development of antiviral therapies (Hebishy et al., 2020). Furthermore, new thienopyrimidine derivatives exhibited pronounced antimicrobial activity, suggesting their use in combating bacterial infections (Bhuiyan et al., 2006).

Anti-inflammatory Applications

Research into the anti-inflammatory properties of pyrazole derivatives, including pyrazolopyrimidines, has shown that these compounds possess significant anti-inflammatory activities. This could potentially lead to the development of new anti-inflammatory agents (Fahmy et al., 2012).

Supramolecular Chemistry

Studies on pyrimidine derivatives have also ventured into the realm of supramolecular chemistry, where they are used to create novel hydrogen-bonded supramolecular assemblies. These assemblies have potential applications in material science and nanotechnology (Fonari et al., 2004).